Ethyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate

Specification

• CAS No.: 1507136-09-5
• Molecular Formula: C11H9F3N2O2
• Molecular Weight: 258.2 g/mol
• IUPAC Name: ethyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
• Standard InChI: InChI=1S/C11H9F3N2O2/c1-2-18-10(17)8-6-16-4-3-7(11(12,13)14)5-9(16)15-8/h3-6H,2H2,1H3
• Standard InChI Key: KVIFAOLNQUIVLP-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CN2C=CC(=CC2=N1)C(F)(F)F
• Canonical SMILES: CCOC(=O)C1=CN2C=CC(=CC2=N1)C(F)(F)F

Introduction

Chemical Identity and Physical Properties

Structural Characteristics

Property	Value	Notes
CAS Number	1507136-09-5	Unique chemical identifier
Molecular Formula	C₁₁H₉F₃N₂O₂	Contains carbon, hydrogen, fluorine, nitrogen, and oxygen
Molecular Weight	258.2 g/mol	Within drug-like molecular weight range
Appearance	Not specified in sources	Likely a crystalline solid based on similar compounds
Functional Groups	Trifluoromethyl, ethyl carboxylate	Key determinants of reactivity and properties
Class	Imidazopyridine	Heterocyclic compound class
Research Use	Pharmaceutical research	Not for human or veterinary use

Synthesis and Preparation Methods

Comparative Analysis with Related Compounds

Structural Analogs in the Imidazopyridine Class

The search results provide information on several structural analogs related to Ethyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate, offering insights into how variations in substitution patterns affect the properties of these compounds. Notably, Ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS: 874776-54-2) represents a close analog where the positions of the trifluoromethyl group and the carboxylate moiety are interchanged, with an additional methyl group at the 7-position. Another related compound is Ethyl 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS: 1171919-18-8), which features an amino group at the 3-position and a trifluoromethyl group at the 6-position. Additionally, Ethyl 6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS: 860457-99-4) differs only in the position of the trifluoromethyl group, which is located at the 6-position rather than the 7-position. These structural variations within the imidazopyridine scaffold demonstrate the versatility of this heterocyclic system as a platform for developing compounds with potentially diverse biological activities.

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Physical Properties
Ethyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate	1507136-09-5	C₁₁H₉F₃N₂O₂	258.2	CF₃ at 7-position, carboxylate at 2-position	Not specified in sources
Ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate	874776-54-2	C₁₂H₁₁F₃N₂O₂	272.23	CF₃ at 2-position, carboxylate at 3-position, methyl at 7-position	MP: 80-82°C
Ethyl 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate	1171919-18-8	C₁₁H₁₀F₃N₃O₂	273.21	CF₃ at 6-position, carboxylate at 2-position, amino at 3-position	Not specified in sources
Ethyl 6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate	860457-99-4	C₁₁H₉F₃N₂O₂	258.2	CF₃ at 6-position, carboxylate at 2-position	Not specified in sources